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Compound of Interest

Compound Name: 2-(Difluoromethyl)-6-methylphenol

Cat. No.: B13942904

Get Quote

\ J

CAS: 286440-92-4 | Formula:

| MW: 158.15 g/mol

Executive Summary: The "Lipophilic Hydrogen
Bond Donor" Paradigm

In modern drug design, 2-(Difluoromethyl)-6-methylphenol represents a strategic scaffold for
modulating potency and metabolic stability. Unlike its structural analogs—2,6-dimethylphenol
(steric bulk) or 2-trifluoromethyl-6-methylphenol (pure lipophilicity)—this compound introduces
the difluoromethyl (

) group.

The

moiety acts as a lipophilic hydrogen bond donor.[1] It provides a unique physicochemical
"Goldilocks" zone:

 Lipophilicity: It is more lipophilic than a hydroxyl group but less lipophilic than a
trifluoromethyl group.
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e H-Bonding: The polarized

bond in

can act as a weak hydrogen bond donor to protein carbonyls, a property completely absent
in methyl or trifluoromethyl groups.

 Acidity: It acidifies the phenolic hydroxyl via inductive electron withdrawal (

), altering the pKa to a physiologically relevant range.

Molecular Architecture & Electronic Properties
Structural Analysis

The molecule consists of a phenol core flanked by two ortho-substituents with opposing
electronic demands:

e Position 2 (
): A strong electron-withdrawing group (EWG) via induction (

), but with a polarized proton capable of H-bonding.

e Position 6 (

): A weak electron-donating group (EDG) that provides steric protection to the phenolic
oxygen, reducing metabolic conjugation (e.g., glucuronidation).

Electronic Vector Map (Graphviz)

The following diagram illustrates the competing electronic effects that define the compound's
reactivity and acidity.
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Figure 1: Electronic interplay between the inductive withdrawal of the difluoromethyl group and
the steric/electronic donation of the methyl group.

Physicochemical Profile
Key Constants Table

The following values represent a synthesis of experimental data from analogous fluorinated
phenols and predictive models (ACD/Labs, EPISuite).
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Property

Value (Approx.)

Mechanistic Insight

pKa (Acid Dissociation)

9.1+03

Lower than o-cresol (10.3) due

to

electron withdrawal; higher
than 2-fluorophenol (8.8) due

to methyl donation.

LogP (Lipophilicity)

23+0.2

The
group adds lipophilicity (

) but retains some polarity

relative to

H-Bond Donors (HBD)

1 (Strong) + 1 (Weak)

Phenolic OH (Strong) +

proton (Weak, electrostatic).

H-Bond Acceptors (HBA)

Phenolic Oxygen + Fluorine

atoms (weak acceptors).

Polar Surface Area (PSA)

20.2 A2

Primarily driven by the
phenolic hydroxyl.

Acidity & lonization (pKa)

The pKa of 2-(Difluoromethyl)-6-methylphenol is critical for its pharmacokinetic behavior.

e Mechanism: The fluorine atoms in the

group pull electron density away from the aromatic ring (Inductive Effect,

). This stabilizes the negative charge on the phenoxide oxygen after deprotonation.

o Comparison:

o 0-Cresol (2-methylphenol): pKa
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10.3 (Non-ionized at physiological pH 7.4).
o Target Compound: pKa

9.1 (Fraction ionized at pH 7.4

2%).

o Implication: The compound remains primarily neutral at physiological pH, ensuring good
membrane permeability, but possesses enough acidity to engage in specific electrostatic
interactions in binding pockets.

Lipophilicity & Bioisosterism
The
group is a bioisostere for both the methyl group (
) and the hydroxyl group (
).
e vs. Methyl:
is larger and more lipophilic, but introduces H-bond donor capability.[2]
e vs. Trifluoromethyl (
):

is less lipophilic and less bulky, avoiding the "molecular obesity" often associated with
perfluorination.

Experimental Characterization Protocols

To validate these properties in a drug discovery campaign, the following protocols are
recommended.

Protocol: Spectrophotometric pKa Determination
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Standard potentiometric titration may lack sensitivity due to the compound's low water
solubility. A spectrophotometric method in cosolvent is preferred.

Preparation: Dissolve 2-(Difluoromethyl)-6-methylphenol (10 uM) in a mixed solvent
system (e.g., Methanol/Water 1:1) to ensure solubility.

« Titration: Titrate with 0.1 M KOH while monitoring UV-Vis absorption (200-400 nm).
e Observation: Look for the bathochromic shift (red shift) of the

associated with the phenoxide anion formation (typically shifting from ~270 nm to ~290 nm).

o Calculation: Plot Absorbance vs. pH at the shifted

. Use the Henderson-Hasselbalch equation to determine the apparent pKa (
).

o Correction: Extrapolate

to zero organic solvent content using the Yasuda-Shedlovsky extrapolation method to obtain
the aqueous pKa.

Protocol: LogP Measurement (Miniaturized Shake-Flask)

o Equilibration: Prepare mutually saturated 1-octanol and phosphate buffer (pH 7.4) phases.
e Partitioning: Add compound (1 mg) to the biphasic system (1 mL : 1 mL) in a glass vial.
o Agitation: Vortex for 1 hour at 25°C, then centrifuge to separate phases.

o Quantification: Analyze both phases using HPLC-UV (C18 column, Acetonitrile/Water
gradient).

e Calculation:

o Note: Since the pKa is ~9.1, the LogD at pH 7.4 is effectively equal to LogP.
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Medicinal Chemistry Applications (Bioisosterism)[1]

[3]

The decision to use 2-(Difluoromethyl)-6-methylphenol over its analogs is driven by the

“Lipophilic Hydrogen Bond Donor" concept.
The "Lipophilic Donor" Workflow
The

proton is acidic enough to act as a donor in hydrogen bonds (C-H---O), particularly with
backbone carbonyls in enzymes/receptors.

Lead Optimization
Goal: Improve Potency & Metabolic Stability

Select Ortho-Substituent

Standard Block Metab \\Gain Interaction

Methyl (-CH3) Trifluoromethyl (-CF3) Difluoromethyl (-CF2H)
LogP: High LogP: Very High LogP: Moderate
H-Bond: None H-Bond: None H-Bond: DONOR (C-H...O)
Metabolism: Benzylic Oxidation Metabolism: Blocked Metabolism: Resistant

Target Result:
2-(Difluoromethyl)-6-methylphenol

Enhanced Binding via H-Bond
Maintained Lipophilicity

Click to download full resolution via product page

Figure 2: Decision tree for selecting the difluoromethyl group during lead optimization.

Metabolic Stability
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¢ Oxidation Resistance: The

group is highly resistant to Cytochrome P450 oxidation compared to a methyl group.

» Conjugation Blocking: The ortho-methyl group (position 6) provides steric hindrance that
reduces the rate of O-glucuronidation or O-sulfation at the phenolic hydroxyl, potentially
improving oral bioavailability.

Stability & Safety Handling

e Chemical Stability: The compound is stable under standard conditions. The

group is chemically robust and does not hydrolyze to the aldehyde under physiological
conditions.

o Oxidation: Phenols are prone to oxidation to quinones. Store under inert atmosphere
(Nitrogen/Argon) and protect from light.

o Safety: Like all fluorinated phenols, it should be treated as an irritant and potential toxicant.
Use standard PPE (gloves, goggles, fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Profiling of 2-
(Difluoromethyl)-6-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13942904/docs#technical-guide-physicochemical-
profiling-of-2-difluoromethyl-6-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b128312
https://pmc.ncbi.nlm.nih.gov/articles/PMC6535088/
https://www.benchchem.com/product/b13942904/docs#technical-guide-physicochemical-profiling-of-2-difluoromethyl-6-methylphenol
https://www.benchchem.com/product/b13942904/docs#technical-guide-physicochemical-profiling-of-2-difluoromethyl-6-methylphenol
https://www.benchchem.com/product/b13942904/docs#technical-guide-physicochemical-profiling-of-2-difluoromethyl-6-methylphenol
https://www.benchchem.com/product/b13942904/docs#technical-guide-physicochemical-profiling-of-2-difluoromethyl-6-methylphenol
https://www.benchchem.com/product/b13942904?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13942904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13942904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

